Cas no 2377610-57-4 (5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2377610-57-4
• MF: C₁₂H₁₆BFN₂O₄
• MW: 282.075846672058
• CID: 5524774
• Update Time: 2025-10-28

5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• Inchi： 1S/C12H16BFN2O4/c1-11(2)12(3,4)20-13(19-11)7-5-10(16(17)18)9(15)6-8(7)14/h5-6H,15H2,1-4H3
• InChI Key： YNFVGTJTCQOCSB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1[N+]([O-])=O

Additional information on 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Recent Advances in the Application of 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2377610-57-4) in Chemical Biology and Pharmaceutical Research

5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2377610-57-4) has emerged as a critical intermediate in the synthesis of boron-containing compounds, which are increasingly recognized for their utility in chemical biology and pharmaceutical research. This compound, characterized by its unique boronic ester functionality, has been the subject of recent studies exploring its applications in drug discovery, particularly in the development of proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT) agents. The presence of the nitro and fluoro substituents enhances its reactivity and selectivity, making it a versatile building block for various synthetic transformations.

Recent research has highlighted the role of 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline in the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a key intermediate in the synthesis of selective EGFR inhibitors, which show promise in targeting resistant mutations in non-small cell lung cancer (NSCLC). The boronic ester moiety facilitates Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of complex heterocyclic scaffolds. Additionally, the compound's stability under physiological conditions has been investigated, with findings suggesting its potential for in vivo applications.

Another significant application of this compound lies in the field of BNCT, where boron-containing agents are used to deliver boron-10 isotopes to tumor cells for targeted radiation therapy. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of boronated amino acids derived from 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, demonstrating enhanced tumor uptake and retention. The nitro group in the compound was found to improve the solubility and bioavailability of these derivatives, addressing a key challenge in BNCT agent development.

In addition to its therapeutic applications, 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has been utilized in chemical biology for the development of activity-based probes (ABPs). These probes leverage the reactivity of the boronic ester to label and track enzyme activity in live cells. A recent publication in ACS Chemical Biology (2023) described the use of this compound in designing probes for serine hydrolases, enabling real-time monitoring of enzyme dynamics in complex biological systems. The fluoro substituent was shown to enhance the probe's selectivity, reducing off-target interactions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in Organic Process Research & Development (2024). The development of greener synthetic routes, such as flow chemistry and catalytic methods, is also being explored to address environmental concerns associated with traditional synthetic approaches.

In conclusion, 5-Fluoro-2-nitro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2377610-57-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to targeted therapy and chemical probe development. Ongoing research continues to uncover new opportunities for this compound, underscoring its importance in advancing biomedical science. Future studies will likely focus on expanding its utility in precision medicine and exploring its potential in other therapeutic areas.